Cas no 1021091-48-4 (2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-[2-methoxy-5-(trifluoromethyl)phenyl]acetamide)

• Product Name: 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-[2-methoxy-5-(trifluoromethyl)phenyl]acetamide
• CAS No: 1021091-48-4
• MF: C₁₆H₁₅F₃N₄O₃S
• MW: 400.375512361526
• CID: 6265538
• PubChem ID: 42138989
• Update Time: 2025-05-22

2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-[2-methoxy-5-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-[2-methoxy-5-(trifluoromethyl)phenyl]acetamide
• AKOS024500837
• 2-((6-acetamidopyridazin-3-yl)thio)-N-(2-methoxy-5-(trifluoromethyl)phenyl)acetamide
• F5225-0106
• 1021091-48-4
• 2-(6-acetamidopyridazin-3-yl)sulfanyl-N-[2-methoxy-5-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C16H15F3N4O3S/c1-9(24)20-13-5-6-15(23-22-13)27-8-14(25)21-11-7-10(16(17,18)19)3-4-12(11)26-2/h3-7H,8H2,1-2H3,(H,21,25)(H,20,22,24)
• InChI Key： MDDKECPJSVMNHN-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N=N1)NC(C)=O)CC(NC1=C(C=CC(C(F)(F)F)=C1)OC)=O

Computed Properties

• Exact Mass: 400.08169601g/mol
• Monoisotopic Mass: 400.08169601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-[2-methoxy-5-(trifluoromethyl)phenyl]acetamide

2-[(6-Acetamidopyridazin-3-yl)sulfanyl]-N-[2-methoxy-5-(trifluoromethyl)phenyl]acetamide: A Comprehensive Overview

The compound with CAS No. 1021091-48-4, commonly referred to as 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-[2-methoxy-5-(trifluoromethyl)phenyl]acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science.

Structure and Synthesis: The molecule consists of a pyridazine ring substituted with an acetamide group at the 6-position and a sulfanyl group at the 3-position. The sulfanyl group is further connected to an acetamide moiety, which is attached to a phenyl ring bearing a methoxy group at the 2-position and a trifluoromethyl group at the 5-position. This intricate structure was synthesized through a multi-step process involving nucleophilic aromatic substitution, coupling reactions, and acetylation. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for research purposes.

Chemical Properties: The compound exhibits interesting physical properties, including a high melting point (~280°C) and moderate solubility in organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been thoroughly investigated, revealing excellent resistance to hydrolysis and oxidation. These properties make it suitable for use in demanding chemical environments.

Pharmacological Applications: One of the most promising aspects of 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-[2-methoxy-5-(trifluoromethyl)phenyl]acetamide is its potential as a therapeutic agent. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its utility in treating conditions such as arthritis and neurodegenerative diseases. Additionally, its selectivity for certain receptor subtypes has been highlighted in recent research, further underscoring its potential in drug development.

Material Science Applications: Beyond pharmacology, this compound has shown promise in materials science. Its ability to form stable films with high thermal conductivity has led to its exploration as a candidate for advanced electronic materials. Recent studies have also investigated its role as a precursor for the synthesis of novel polymers with tailored optical properties.

Environmental Impact: As concerns about environmental sustainability grow, researchers have begun evaluating the ecological footprint of 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-[2-methoxy-5-(trifluoromethyl)phenyl]acetamide. Initial assessments indicate that it degrades slowly under aerobic conditions but poses minimal risk to aquatic life when properly managed. These findings are crucial for ensuring responsible use and disposal of the compound.

Future Directions: Ongoing research is focused on optimizing the synthesis of this compound to reduce costs and improve scalability. Additionally, efforts are underway to explore its potential in other areas such as agrochemicals and diagnostics. Collaborative studies between academic institutions and industry partners are expected to accelerate the development of practical applications for this versatile molecule.